Cas no 2034408-21-2 (3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034408-21-2
• MF: C₁₈H₁₆BrN₃O₄
• MW: 418.24134349823
• CID: 5550761
• Update Time: 2025-07-01

3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C18H16BrN3O4/c19-15-6-5-14(26-15)17(24)21-9-7-11(8-10-21)22-16(23)12-3-1-2-4-13(12)20-18(22)25/h1-6,11H,7-10H2,(H,20,25)
• InChI Key： INFRGVTVZBHZCQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2CCN(C(C3=CC=C(Br)O3)=O)CC2)C1=O

Additional information on 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034408-21-2)

3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydroquinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a 5-bromofuran-2-carbonyl moiety and a piperidin-4-yl substituent in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further research and development.

The chemical structure of this compound can be broken down into several key functional groups that contribute to its overall reactivity and biological activity. The tetrahydroquinazoline core is a well-studied scaffold in drug discovery, known for its role in various bioactive molecules. The 5-bromofuran-2-carbonyl group introduces a bromine atom at the 5-position of the furan ring, which can participate in various chemical reactions such as cross-coupling reactions, allowing for further functionalization. Additionally, the piperidin-4-yl group provides a nitrogen-rich environment that can interact with biological targets, enhancing the compound's potential as a pharmacophore.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound using state-of-the-art methodologies. The synthesis typically involves multi-step reactions starting from readily available precursors. One common approach includes the condensation of appropriately substituted furan derivatives with piperidine derivatives to form the tetrahydroquinazoline core. Subsequent bromination and carbonylation steps introduce the key functional groups that define the compound's structure.

The significance of 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione lies in its potential applications in drug development. Tetrahydroquinazoline derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in this compound suggests that it may interact with biological targets in unique ways, offering new opportunities for therapeutic intervention.

Current research in this area is focused on exploring the pharmacological properties of this compound and its derivatives. Studies have shown that modifications to the tetrahydroquinazoline scaffold can significantly alter its biological activity. The presence of the 5-bromofuran-2-carbonyl group and the piperidin-4-yl substituent may play crucial roles in determining its interaction with biological targets. For instance, the nitrogen atoms in these groups can form hydrogen bonds or coordinate with metal ions, influencing the compound's binding affinity and specificity.

One particularly exciting avenue of research involves using computational methods to predict and optimize the biological activity of this compound. Molecular modeling techniques can help researchers understand how different structural features contribute to its interactions with biological targets. By leveraging these tools, scientists can design novel derivatives with enhanced potency and selectivity.

Furthermore, the synthesis of this compound has opened up new possibilities for exploring combinatorial chemistry approaches. By varying the substituents on the tetrahydroquinazoline core or introducing additional functional groups, researchers can generate libraries of compounds with diverse properties. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques.

The potential therapeutic applications of 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione are particularly promising in oncology research. Tetrahydroquinazoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique structural features of this compound may allow it to target specific pathways that are critical for cancer development and progression.

In addition to oncology applications, this compound may also have utility in other therapeutic areas. For example, its anti-inflammatory properties could make it a valuable tool in treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its potential antiviral activity could be explored in developing treatments for viral infections like HIV or hepatitis C.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships that govern biological activity. The case of 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione exemplifies how detailed structural analysis can guide medicinal chemistry efforts towards discovering novel therapeutics.

In conclusion,3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034408-21-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new treatments for various diseases.